2-{1-(3,5-dimethoxybenzyl)-4-[(2E)-3-phenyl-2-propen-1-yl]-2-piperazinyl}ethanol

• IUPAC Name: 2-[1-[(3,5-dimethoxyphenyl)methyl]-4-[(E)-3-phenylprop-2-enyl]piperazin-2-yl]ethanol
• InChI: InChI=1S/C24H32N2O3/c1-28-23-15-21(16-24(17-23)29-2)18-26-13-12-25(19-22(26)10-14-27)11-6-9-20-7-4-3-5-8-20/h3-9,15-17,22,27H,10-14,18-19H2,1-2H3/b9-6+
• InChI Key: DGBBJPQZXMXPMM-RMKNXTFCSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)CN2CCN(CC2CCO)CC=CC3=CC=CC=C3)OC
• Isomeric SMILES: COC1=CC(=CC(=C1)CN2CCN(CC2CCO)C/C=C/C3=CC=CC=C3)OC
• Molecular Formula: C24H32N2O3
• Molecular Weight: 396.5 g/mol

Description

2-{1-(3,5-dimethoxybenzyl)-4-[(2E)-3-phenyl-2-propen-1-yl]-2-piperazinyl}ethanol is a chemical compound that has been synthesized for its potential use in scientific research. This compound has been the subject of much interest due to its unique structure and potential applications in various fields of research. In

Mechanism of Action

The mechanism of action of 2-{1-(3,5-dimethoxybenzyl)-4-[(2E)-3-phenyl-2-propen-1-yl]-2-piperazinyl}ethanol is not fully understood. However, it has been suggested that this compound may act as a dopamine receptor agonist, which could explain its potential therapeutic effects in neurological disorders.
Biochemical and Physiological Effects:
Studies have shown that 2-{1-(3,5-dimethoxybenzyl)-4-[(2E)-3-phenyl-2-propen-1-yl]-2-piperazinyl}ethanol can affect various biochemical and physiological processes in the body. For example, this compound has been shown to increase dopamine levels in the brain, which could explain its potential therapeutic effects in neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{1-(3,5-dimethoxybenzyl)-4-[(2E)-3-phenyl-2-propen-1-yl]-2-piperazinyl}ethanol in lab experiments is its unique structure, which allows for the exploration of novel therapeutic targets. However, one limitation of using this compound is its limited availability, which can make it difficult to conduct large-scale experiments.

Future Directions

There are several future directions for the study of 2-{1-(3,5-dimethoxybenzyl)-4-[(2E)-3-phenyl-2-propen-1-yl]-2-piperazinyl}ethanol. One direction is to further explore its potential therapeutic effects in neurological disorders. Another direction is to investigate its potential as a tool for studying dopamine receptor function. Additionally, the synthesis of analogs of this compound could lead to the discovery of new therapeutic agents with improved efficacy and safety profiles.
Conclusion:
In conclusion, 2-{1-(3,5-dimethoxybenzyl)-4-[(2E)-3-phenyl-2-propen-1-yl]-2-piperazinyl}ethanol is a unique chemical compound with potential applications in various scientific research fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and its analogs as therapeutic agents.

Synthesis Methods

The synthesis of 2-{1-(3,5-dimethoxybenzyl)-4-[(2E)-3-phenyl-2-propen-1-yl]-2-piperazinyl}ethanol involves several steps. The starting material is 3,5-dimethoxybenzaldehyde, which is reacted with 2-nitropropane to form a nitrostyrene intermediate. This intermediate is then reduced with hydrogen gas and palladium on carbon to yield the desired compound.

Scientific Research Applications

2-{1-(3,5-dimethoxybenzyl)-4-[(2E)-3-phenyl-2-propen-1-yl]-2-piperazinyl}ethanol has been used in various scientific research fields, including neuroscience, pharmacology, and medicinal chemistry. This compound has been shown to have potential as a therapeutic agent for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.